Cas no 855991-76-3 (2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid)
2,5-Dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid is a heterocyclic compound featuring a pyrrole core substituted with a methyloxazole moiety and a carboxylic acid functional group. Its structural complexity makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for designing bioactive molecules with tailored properties. The compound exhibits stability and reactivity suitable for further derivatization.
855991-76-3 structure
Product Name:2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid
CAS No:855991-76-3
MF:C11H12N2O3
MW:220.224582672119
MDL:MFCD07313021
CID:3108317
PubChem ID:4962533
Update Time:2025-06-19
2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2,5-dimethyl-1-(5-methylisoxazol-3-yl)-1H-pyrrole-3-carboxylic acid
- MFCD07313021
- 2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylicacid
- AB00733902-01
- 2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid
- 101-622-6
- FJB99176
- AKOS000118272
- DB-422526
- 855991-76-3
- 2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)pyrrole-3-carboxylic Acid
- 2,5-Dimethyl-1-(5-methyl-3-isoxazolyl)-1H-pyrrole-3-carboxylic acid
- CS-0233778
- G58283
- Z90667564
- EN300-13604
- 2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid
-
- MDL: MFCD07313021
- Inchi: 1S/C11H12N2O3/c1-6-4-9(11(14)15)8(3)13(6)10-5-7(2)16-12-10/h4-5H,1-3H3,(H,14,15)
- InChI Key: VZCAPDCBGHRAFS-UHFFFAOYSA-N
- SMILES: O1C(C)=CC(=N1)N1C(C)=CC(C(=O)O)=C1C
Computed Properties
- Exact Mass: 220.08479225g/mol
- Monoisotopic Mass: 220.08479225g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 284
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 68.3Ų
Experimental Properties
- Density: 1.3±0.1 g/cm3
- Melting Point: NA
- Boiling Point: 439.4±45.0 °C at 760 mmHg
- Flash Point: 219.6±28.7 °C
- Vapor Pressure: 0.0±1.1 mmHg at 25°C
2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D483240-10mg |
2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid |
855991-76-3 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D483240-50mg |
2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid |
855991-76-3 | 50mg |
$ 160.00 | 2022-06-05 | ||
| TRC | D483240-100mg |
2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid |
855991-76-3 | 100mg |
$ 250.00 | 2022-06-05 | ||
| Enamine | EN300-13604-0.05g |
2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid |
855991-76-3 | 95% | 0.05g |
$135.0 | 2023-02-09 | |
| Enamine | EN300-13604-0.1g |
2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid |
855991-76-3 | 95% | 0.1g |
$202.0 | 2023-02-09 | |
| Enamine | EN300-13604-0.25g |
2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid |
855991-76-3 | 95% | 0.25g |
$288.0 | 2023-02-09 | |
| Enamine | EN300-13604-0.5g |
2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid |
855991-76-3 | 95% | 0.5g |
$480.0 | 2023-02-09 | |
| Enamine | EN300-13604-1.0g |
2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid |
855991-76-3 | 95% | 1.0g |
$614.0 | 2023-02-09 | |
| Enamine | EN300-13604-2.5g |
2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid |
855991-76-3 | 95% | 2.5g |
$1202.0 | 2023-02-09 | |
| Enamine | EN300-13604-5.0g |
2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic acid |
855991-76-3 | 95% | 5.0g |
$1779.0 | 2023-02-09 |
2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid Related Literature
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
-
Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
855991-76-3 (2,5-dimethyl-1-(5-methyl-1,2-oxazol-3-yl)-1H-pyrrole-3-carboxylic Acid) Related Products
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